2-(4-(Ethylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol

• IUPAC Name: 2-(4-ethylsulfonylpiperazin-1-yl)-1-thiophen-2-ylethanol
• InChI: InChI=1S/C12H20N2O3S2/c1-2-19(16,17)14-7-5-13(6-8-14)10-11(15)12-4-3-9-18-12/h3-4,9,11,15H,2,5-8,10H2,1H3
• InChI Key: YWLVUXJRJDNNQU-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC(C2=CC=CS2)O
• Molecular Formula: C12H20N2O3S2
• Molecular Weight: 304.4 g/mol

Description

2-(4-(Ethylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the family of piperazine derivatives and has been synthesized using different methods.

Scientific Research Applications

Synthesis of N-Heterocycles

Research demonstrates the synthesis of N-heterocycles, such as morpholines, piperazines, azepines, and oxazepines, from amino alcohols or diamines using specific sulfonium salts. This method achieves high levels of regio- and diastereoselectivity, showcasing the utility of similar ethylsulfonyl piperazine derivatives in synthesizing complex cyclic structures with potential application in drug development and material science (Matlock et al., 2015).

Agricultural and Medicinal Chemistry

Compounds structurally related to the query have been explored for their herbicidal and antifungal activities. This highlights the potential of using such chemical structures in developing new agrochemicals and pharmaceuticals with specific biological activities (Lassalas et al., 2017).

Enzymatic Metabolism in Drug Development

The metabolic pathways of compounds featuring a piperazine ring, similar to the chemical , have been studied for their oxidative metabolism in human liver microsomes. This research is crucial for understanding the pharmacokinetics of drugs containing such motifs, guiding the development of new therapeutic agents with optimized metabolic profiles (Hvenegaard et al., 2012).

Antimicrobial Studies

New derivatives of piperazine have been synthesized and evaluated for their antimicrobial properties, indicating the relevance of piperazine-based compounds, like the queried chemical, in designing new antimicrobial agents. This application is critical in addressing the growing concern of antibiotic resistance (Patel & Agravat, 2007).

Chemical Industry Applications

The use of ethanol, which shares a similar ethyl group with the queried compound, in large-scale chemical syntheses, suggests the potential of 2-(4-(Ethylsulfonyl)piperazin-1-yl)-1-(thiophen-2-yl)ethanol in various industrial applications. Ethanol's role as a biorenewable C2 feedstock in stereoselective catalytic C–C coupling reactions could hint at the sustainability and utility of related compounds in synthetic chemistry (West, 2021).